Cas no 941998-31-8 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide
• CAS No: 941998-31-8
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• CID: 5458036
• PubChem ID: 16875658
• Update Time: 2025-05-21

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-4-yl)methyl]acetamide
• SR-01000917176
• N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide
• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide
• F2895-0499
• SR-01000917176-1
• 941998-31-8
• AKOS024475368
• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide

• Inchi： 1S/C16H14ClN3OS/c1-10-7-13(17)8-14-15(10)19-16(22-14)20(11(2)21)9-12-3-5-18-6-4-12/h3-8H,9H2,1-2H3
• InChI Key： DNVIECCWUXPYHE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)SC(=N2)N(C(C)=O)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 331.0546109g/mol
• Monoisotopic Mass: 331.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.3Ų

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide

Comprehensive Overview of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide (CAS No. 941998-31-8)

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide (CAS No. 941998-31-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel bioactive molecules, researchers are exploring the synthesis and applications of such compounds to address contemporary challenges in drug discovery and crop protection.

The molecular structure of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide combines a benzothiazole core with a pyridine moiety, which enhances its potential for interaction with biological targets. This structural complexity makes it a subject of interest in medicinal chemistry and agrochemical development. Recent studies have highlighted its relevance in the design of enzyme inhibitors and receptor modulators, aligning with the growing focus on precision medicine and sustainable agriculture.

One of the key trends in modern chemistry is the search for eco-friendly synthesis methods. Researchers are investigating greener approaches to produce N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide, such as catalytic processes and solvent-free reactions. These methods not only reduce environmental impact but also improve yield and purity, making the compound more accessible for industrial applications. The integration of machine learning in chemical synthesis has further accelerated the optimization of these processes, a topic frequently searched by professionals in the field.

In the context of drug discovery, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide has shown promise as a scaffold for developing antimicrobial agents and anti-inflammatory drugs. The rise of antibiotic resistance has intensified the need for new therapeutic candidates, and this compound's mechanism of action is being explored to combat resistant strains. Additionally, its potential role in neurodegenerative disease research is under investigation, addressing another pressing global health concern.

The agrochemical sector is also leveraging the properties of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide to develop next-generation pesticides and herbicides. With the increasing emphasis on sustainable farming practices, this compound's selectivity and efficacy are being evaluated to minimize environmental harm while maximizing crop protection. This aligns with the broader industry shift toward green chemistry and circular economy principles, topics highly relevant to current agricultural debates.

From a commercial perspective, the demand for CAS No. 941998-31-8 is driven by its versatility and potential across multiple industries. Suppliers and manufacturers are focusing on scalable production techniques to meet the growing needs of research institutions and industrial players. The compound's patent landscape and regulatory status are also critical considerations for stakeholders, as these factors influence its market viability and adoption.

In summary, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide (CAS No. 941998-31-8) represents a compelling case study in the intersection of chemistry, biology, and technology. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting the compound's adaptability and relevance in addressing modern challenges. As research progresses, this molecule is poised to play a pivotal role in advancing innovation across these fields.